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Compound of Interest

Compound Name: WIZ degrader 3

Cat. No.: B15588871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WIZ degrader 3, also known as compound 29, is a potent and selective molecular glue

degrader targeting the Widely Interspaced Zinc finger motifs (WIZ) transcription factor.[1][2] By

inducing the proteasomal degradation of WIZ, a known repressor of fetal hemoglobin (HbF),

WIZ degrader 3 leads to the upregulation of fetal hemoglobin gene (HBG1/2) expression.[1][3]

[4] This mechanism of action makes it a valuable research tool and a potential therapeutic

agent for the treatment of blood disorders such as sickle cell disease and β-thalassemia.[1][2]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of WIZ degrader 3 stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for WIZ degrader 3.
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Property Value Reference

Synonyms Compound 29 [1][2]

Molecular Formula C₁₈H₂₃N₅O₃ [2]

Molecular Weight 357.41 g/mol [2]

AC₅₀ (WIZ degradation) 6.4 nM [1][2]

EC₅₀ (HbF induction) 45 nM [1][2]

Recommended Solvent Dimethyl sulfoxide (DMSO) [5]

Solubility in DMSO ≥ 10 mM [5]

Signaling Pathway of WIZ Degrader 3
WIZ degrader 3 functions as a molecular glue to induce the degradation of the WIZ

transcription factor. WIZ is a known repressor of fetal hemoglobin (HbF) expression. The

degrader brings WIZ into proximity with the E3 ubiquitin ligase Cereblon (CRBN), a component

of the CUL4-DDB1-CRBN-RBX1 (CRL4^CRBN^) complex. This induced proximity leads to the

polyubiquitination of WIZ, marking it for degradation by the 26S proteasome. The removal of

the WIZ repressor protein leads to the de-repression of fetal hemoglobin genes (HBG1/2) and

subsequent induction of HbF expression.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/wiz-degrader-3.html
https://file.medchemexpress.com/batch_PDF/HY-163819/WIZ-degrader-3-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-163819/WIZ-degrader-3-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-163819/WIZ-degrader-3-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/wiz-degrader-3.html
https://file.medchemexpress.com/batch_PDF/HY-163819/WIZ-degrader-3-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/wiz-degrader-3.html
https://file.medchemexpress.com/batch_PDF/HY-163819/WIZ-degrader-3-DataSheet-MedChemExpress.pdf
http://www.probechem.com/products_dWIZ-1.html
http://www.probechem.com/products_dWIZ-1.html
https://www.benchchem.com/product/b15588871?utm_src=pdf-body
https://www.benchchem.com/product/b15588871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

WIZ Degrader 3

CRBN-E3 Ligase
Complex

Binds

WIZ Protein
(Transcriptional Repressor)

Binds

26S Proteasome

Degradation

HBG1/2 Genes

Represses

Ubiquitin

Recruited

Fetal Hemoglobin (HbF)
Expression

Transcription &
Translation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Cell-Based Assay

Weigh WIZ Degrader 3 Powder

Dissolve in DMSO

Vortex/Sonicate to Solubilize

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Stock Aliquot

Begin Experiment

Prepare Working Solutions
in Cell Culture Medium

Treat Cells with
WIZ Degrader 3

Incubate for a
Defined Period

Analyze Endpoint
(e.g., HbF levels by FACS, qPCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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